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Compound of Interest

Compound Name: Sodium hexafluorozirconate

Cat. No.: B15195084

An In-Depth Technical Guide to Sodium
Hexafluorozirconate

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on sodium hexafluorozirconate, a chemical
compound with applications in various scientific and industrial fields. The information is
presented to be accessible and useful for researchers and professionals in drug development
and other scientific disciplines.

Core Chemical Properties

Sodium hexafluorozirconate is an inorganic salt with established physical and chemical
characteristics. It is recognized for its role in the manufacturing of aluminum and magnesium,
and as a stabilizer for silicone rubber.[1]

Quantitative Data

The fundamental molecular properties of sodium hexafluorozirconate are summarized in the
table below for quick reference and comparison.
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Property Value References
Molecular Formula NazZrFe [1112][3]
Molecular Weight 251.19 g/mol [L1[31[41[5]
CAS Number 16925-26-1 [4]

Exact Mass 249.874656 g/mol [31[5]

Monoisotopic Mass

249.874656 g/mol

[3105]

Structural Representation

The logical relationship between the constituent elements of sodium hexafluorozirconate can
be visualized as a central zirconium atom coordinated with six fluorine atoms, and two sodium
atoms associated with the resulting hexafluorozirconate anion.

Logical Structure of Sodium Hexafluorozirconate

Sodium (Na*) Sodium (Na*)

Sodium Cations (2Nat)

Tonic Association /Ionic Association

Zirconium (Zr)

Fluorine (F)

Fluorine (F)

Fluorine (F) Fluorine (F) Fluorine (F) Fluorine (F)

Hexafluorozirconate Anion ([ZrFe]?™)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


http://www.kfzr.com/product_detail_en/id/2.html
https://www.chembk.com/en/chem/sodium%20hexafluorozirconate
https://www.americanelements.com/sodium-hexafluorozirconate-16925-26-1
http://www.kfzr.com/product_detail_en/id/2.html
https://www.americanelements.com/sodium-hexafluorozirconate-16925-26-1
https://www.scbt.com/p/sodium-hexafluorozirconate-16925-26-1
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.scbt.com/p/sodium-hexafluorozirconate-16925-26-1
https://www.americanelements.com/sodium-hexafluorozirconate-16925-26-1
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.americanelements.com/sodium-hexafluorozirconate-16925-26-1
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.benchchem.com/product/b15195084?utm_src=pdf-body
https://www.benchchem.com/product/b15195084?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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